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Compound Focus: Myrcene

CAS No.: 123-35-3

Cat. No.: S536504

Fundamental Physical & Chemical Properties

The table below summarizes the core physicochemical characteristics of -myrcene.

Property Value /| Description Reference
Common Name B-myrcene [1][2]
IUPAC Name 7-Methyl-3-methylideneocta-1,6-diene [2]
CAS Number 123-35-3 [3]
Molecular CioH16 [1] [3]
Formula

Molecular Weight 136.23 g/mol [1] [3]
Appearance Colourless to pale yellow clear, oily liquid [1] [3]
Odour Resinous, herbaceous, balsamic, green hop aroma [1]
Description

Density 0.7847 g/cms at 25°C [1]
Boiling Point 167.1 °C at 1,013 hPa [1]
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Property Value /| Description Reference
Melting Point <-10°C [1]

Flash Point 44 °C (closed cup) [1]
Solubility Practically insoluble in water. Soluble in alcohol, chloroform, ether, [1] [3]

glacial acetic acid.

Log P (Octanol- 4.58 (indicating high lipophilicity) [3]
Water)
Stability Unstable; polymerizes spontaneously at room temperature. Typically  [1] [3]

stabilized with antioxidants like BHT.

Hazard and Safety Information

For laboratory and industrial handling, please note the following safety classifications and hazards.

Category Details Reference
GHS Hazard H226, H304, H315, H319 (Flammable, toxic if swallowed, causes skin [3]
Codes and eye irritation)
Safety Phrases P210, P301+P310, P305+P351+P338, P331 (Keep away from [3]
heat/sparks; IF SWALLOWED: call a doctor; IF IN EYES: rinse
carefully)
Storage Store at 2-8°C, away from oxidizing agents and radical initiators. [3]
Conditions
Toxicological Listed on California's Prop 65 as a potential carcinogen. Animal [1][2]
Notes studies show increased kidney/liver neoplasms in rodents.

Synthesis and Industrial Production
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Myrcene can be produced through several methods, from traditional chemical synthesis to modern

bioengineering approaches.

Method Description Yield | Key Feature
Pyrolysis of f3- The primary industrial method. Involves Crude product is ~75-77% myrcene,
Pinene thermal cracking of 3-pinene (from with limonene and other terpenes as
turpentine) at high temperatures by-products. [2] [4]
(~400°C).
Metabolic Engineered E. coli with heterologous Reported yield of 58.19 + 12.13 mg/L
Engineering in mevalonate pathway, GPPS, and with in situ two-phase extraction. [5]
*E. coli* myrcene synthase (MS).
Hybrid Cell-Free A cell-free platform mixing enzyme- A highly flexible platform for
System enriched lysates from P. pastoris and E. prototyping biosynthesis; yields
coli, bypassing cellular constraints. significantly improved through

optimization. [6]

Analytical Methods for Quantification

Gas Chromatography is the standard technique for myrcene analysis, though it presents challenges due to

the compound's volatile and unstable nature [1].

¢ Recommended Technique: Gas Chromatography (GC) coupled with a Flame lonization Detector
(FID) or Mass Spectrometry (MS) [1].

e Sample Preparation: Traditional methods like hydro-distillation and solvent extraction can lead to the
loss of volatile compounds. More modern techniques like headspace solid-phase microextraction may
be preferable to preserve the original chemical profile [1].

Biological Activities and Research Applications

Myrcene exhibits a range of biological properties that are of interest for drug development, though most data

is from pre-clinical studies [1].
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Key Postulated Mechanisms
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Figure: A simplified overview of myrcene's biological effects and postulated mechanisms of action. The

dashed lines indicate proposed, but not fully elucidated, pathways.

¢ Analgesic & Anti-inflammatory: Myrcene has demonstrated analgesic effects in animal models. A
key mechanism is the suppression of TNFa-induced NF-kB activity, a major pathway in the
inflammatory response [1] [3].

¢ Anxiolytic & Sedative: Myrcene is reported to have calming and sedative effects. It is considered a
major contributor to the sedative "couch-lock" effect in certain cannabis strains [1].

¢ Antioxidant: Myrcene exhibits free radical-scavenging properties, contributing to its potential anti-
ageing and protective effects [1].

Key Information for Professionals

¢ Regulatory Status: In 2018, the U.S. FDA withdrew authorization for myrcene as a synthetic food
additive due to the Delaney Clause. However, the FDA also stated there was no immediate safety
concern, and it remains a natural component in many foods and beverages [1] [2].

¢ Research Gap: While animal studies show promising therapeutic benefits, robust clinical trials in
humans are lacking, indicating a significant area for future investigation [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8326332/
https://en.wikipedia.org/wiki/Myrcene
https://www.chemsrc.com/en/cas/123-35-3_509848.html
https://www.sciencedirect.com/science/article/abs/pii/S0165237007000095
https://pubmed.ncbi.nlm.nih.gov/25909988/
https://www.sciencedirect.com/science/article/abs/pii/S1369703X24001487
https://www.smolecule.com/products/b536504#myrcene-physical-and-chemical-characteristics
https://www.smolecule.com/products/b536504#myrcene-physical-and-chemical-characteristics
https://www.smolecule.com/products/b536504#myrcene-physical-and-chemical-characteristics
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s536504?utm_src=pdf-bulk
https://www.smolecule.com/products/s536504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s536504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

